Cas no 19780-59-7 (2-Heptanol,3-ethyl-2-methyl-)

• Product Name: 2-Heptanol,3-ethyl-2-methyl-
• CAS No: 19780-59-7
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• MDL: MFCD00046575
• CID: 123751
• PubChem ID: 547703
• Update Time: 2025-11-02

2-Heptanol,3-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol,3-ethyl-2-methyl-
• 3-Ethyl-2-methyl-2-heptanol
• 2-Heptanol,3-ethyl-2-methyl
• MFCD00046575
• 3-ethyl-2-methylheptan-2-ol
• SCHEMBL10242782
• 2-Heptanol, 3-ethyl-2-methyl-
• 19780-59-7
• IDMQBLFACWMOGD-UHFFFAOYSA-N
• AKOS037645300
• AS-59988
• DTXSID00338219
• CS-0449343

• MDL： MFCD00046575
• Inchi： 1S/C10H22O/c1-5-7-8-9(6-2)10(3,4)11/h9,11H,5-8H2,1-4H3
• InChI Key： IDMQBLFACWMOGD-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(CC)CCCC

Computed Properties

• Exact Mass: 158.16700
• Monoisotopic Mass: 158.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 194.5±8.0 °C at 760 mmHg
• Flash Point: 82.5±8.2 °C
• Refractive Index: 1.433
• PSA: 20.23000
• LogP: 2.97370
• Solubility: Not determined
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

2-Heptanol,3-ethyl-2-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-Heptanol,3-ethyl-2-methyl-

Comprehensive Guide to 2-Heptanol,3-ethyl-2-methyl- (CAS No. 19780-59-7): Properties, Applications, and Industry Trends

2-Heptanol,3-ethyl-2-methyl- (CAS No. 19780-59-7) is a branched-chain alcohol with significant industrial relevance. This compound, often referred to as 3-ethyl-2-methyl-2-heptanol, belongs to the family of higher alcohols and is valued for its unique chemical properties. Its molecular structure, featuring both ethyl and methyl groups, contributes to its versatility in applications ranging from flavor and fragrance formulations to specialty solvents. As sustainability and green chemistry gain traction, researchers are increasingly exploring bio-based alternatives to synthetic compounds like 2-Heptanol,3-ethyl-2-methyl-, making it a topic of interest in eco-friendly innovation.

The physical and chemical properties of CAS No. 19780-59-7 include a moderate boiling point and low water solubility, which make it suitable for non-aqueous systems. Its odor profile—often described as fruity or floral—has led to its use in perfumery and food flavoring. Recent studies highlight its potential as an intermediate in pharmaceutical synthesis, particularly in the development of ester-based APIs (Active Pharmaceutical Ingredients). With the rise of AI-driven chemical discovery, computational models are now being employed to predict novel applications for 3-ethyl-2-methyl-2-heptanol, further expanding its commercial viability.

In the cosmetics industry, 2-Heptanol,3-ethyl-2-methyl- is gaining attention as a skin-conditioning agent. Its emollient properties align with the growing demand for multifunctional additives in clean beauty products. Consumers searching for "safe cosmetic ingredients" or "natural-alternative solvents" often encounter this compound in formulations that prioritize low toxicity and biodegradability. Regulatory bodies such as the EPA and REACH have evaluated its safety profile, reinforcing its suitability for consumer-grade applications.

From a manufacturing perspective, CAS No. 19780-59-7 is synthesized via Grignard reactions or hydroformylation processes. Advances in catalytic efficiency have reduced production costs, addressing concerns about scalability in niche markets. A frequently asked question in chemical forums is whether 2-Heptanol,3-ethyl-2-methyl- can be derived from renewable feedstocks. Current research suggests that bio-catalysis using engineered enzymes may offer a sustainable pathway, aligning with circular economy principles.

The global market for 3-ethyl-2-methyl-2-heptanol is projected to grow at a CAGR of 4.2% (2023–2030), driven by demand in Asia-Pacific regions for industrial coatings and plasticizers. Keywords like "high-purity 2-Heptanol suppliers" and "technical-grade CAS 19780-59-7" reflect buyer priorities in B2B procurement. Analytical techniques such as GC-MS and HPLC are critical for quality control, ensuring compliance with ISO standards.

In summary, 2-Heptanol,3-ethyl-2-methyl- exemplifies the intersection of traditional chemistry and modern sustainability. Its adaptability across industries—coupled with ongoing R&D investments—positions it as a compound of enduring relevance. For those exploring "alternatives to petroleum-based alcohols" or "green solvent innovations," this molecule offers a compelling case study in functional diversification.